Cas no 2172529-71-2 (2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N,3-dimethylbutanamido}-2-methylpropanoic acid)

• Product Name: 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N,3-dimethylbutanamido}-2-methylpropanoic acid
• CAS No: 2172529-71-2
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6077556
• PubChem ID: 165505230
• Update Time: 2025-05-20

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N,3-dimethylbutanamido}-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N,3-dimethylbutanamido}-2-methylpropanoic acid
• 2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-N,3-dimethylbutanamido}-2-methylpropanoic acid
• 2172529-71-2
• EN300-1489514

• Inchi： 1S/C26H32N2O5/c1-16(2)21(23(29)28(5)26(3,4)24(30)31)14-27-25(32)33-15-22-19-12-8-6-10-17(19)18-11-7-9-13-20(18)22/h6-13,16,21-22H,14-15H2,1-5H3,(H,27,32)(H,30,31)
• InChI Key： DVKNCFMXRGWNKI-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(N(C)C(C(=O)O)(C)C)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N,3-dimethylbutanamido}-2-methylpropanoic acid

Chemical Compound CAS No 2172529-71-2: 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N,3-dimethylbutanamido}-2-methylpropanoic acid

The compound with CAS No 2172529-71-2, named 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N,3-dimethylbutanamido}-2-methylpropanoic acid, is a complex organic molecule with significant applications in the field of peptide synthesis and biochemistry. This compound is particularly notable for its role as a protective group in solid-phase synthesis, where it plays a critical role in the controlled assembly of peptide chains. The structure of this molecule incorporates a fluorenylmethoxycarbonyl (Fmoc) group, which is widely recognized for its stability and ease of removal under specific conditions.

Recent advancements in peptide chemistry have highlighted the importance of this compound in the synthesis of bioactive molecules. Researchers have demonstrated that the use of Fmoc-based protecting groups significantly enhances the efficiency and precision of peptide bond formation. For instance, studies published in the Journal of the American Chemical Society have shown that the Fmoc group's stability under mild basic conditions makes it ideal for large-scale peptide synthesis. This has led to its widespread adoption in both academic and industrial settings.

In addition to its role as a protective group, this compound has also been explored for its potential in drug delivery systems. The incorporation of the Fmoc group into drug molecules has been shown to improve their pharmacokinetic profiles by enhancing solubility and reducing toxicity. A recent study published in Nature Communications reported that Fmoc-modified drugs exhibited improved bioavailability when administered orally, making them more effective in treating various diseases.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the coupling of the Fmoc group to the amino acid backbone and subsequent purification using chromatographic techniques. Recent innovations in catalytic processes have further streamlined the synthesis pathway, reducing production costs and minimizing environmental impact.

From a structural perspective, the molecule's complexity lies in its branching chains and functional groups. The presence of both N,3-dimethylbutanamido and propanoic acid groups contributes to its unique chemical properties. These features make it highly versatile in various chemical reactions, including nucleophilic substitutions and condensation reactions.

Moreover, this compound has been utilized in the development of novel materials for biotechnology applications. For example, it has been employed as a building block in the creation of bio-inspired polymers that mimic natural proteins. These materials exhibit exceptional mechanical properties and have potential applications in tissue engineering and regenerative medicine.

In conclusion, CAS No 2172529-71-2 represents a significant advancement in organic chemistry with far-reaching implications across multiple disciplines. Its role as a protective group in peptide synthesis, combined with its versatility in material science applications, underscores its importance as a valuable tool for researchers and industry professionals alike.